3-Cyclopropoxy-2-isopropyl-4-(methylthio)pyridine

• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-methylsulfanyl-2-propan-2-ylpyridine
• InChI: InChI=1S/C12H17NOS/c1-8(2)11-12(14-9-4-5-9)10(15-3)6-7-13-11/h6-9H,4-5H2,1-3H3
• InChI Key: XQKLVXQKBBUDGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CC(=C1OC2CC2)SC

Description

3-Cyclopropoxy-2-isopropyl-4-(methylthio)pyridine is an organic compound with the molecular formula C12H17NOS It contains a pyridine ring substituted with cyclopropoxy, isopropyl, and methylthio groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2-isopropyl-4-(methylthio)pyridine typically involves the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through various methods, including the Hantzsch pyridine synthesis or the Chichibabin synthesis.

Introduction of Substituents: The cyclopropoxy, isopropyl, and methylthio groups are introduced through substitution reactions. For example, the cyclopropoxy group can be introduced via a nucleophilic substitution reaction using cyclopropyl alcohol and a suitable leaving group.

Final Assembly: The final compound is obtained by combining the substituted pyridine ring with the desired substituents under appropriate reaction conditions, such as using a base or an acid catalyst.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-2-isopropyl-4-(methylthio)pyridine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-isopropyl-4-(methylthio)pyridine can undergo various chemical reactions, including:

Oxidation: The methylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The cyclopropoxy and isopropyl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles or electrophiles depending on the desired substitution.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Corresponding alcohols or amines.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

3-Cyclopropoxy-2-isopropyl-4-(methylthio)pyridine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-isopropyl-4-(methylthio)pyridine involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to a biological response. The exact mechanism depends on the specific application and the molecular targets involved.

Comparison with Similar Compounds

Similar Compounds

• 3-Cyclopropoxy-2-isopropyl-4-(methylthio)pyridine can be compared with other substituted pyridines, such as:
  • 3-Cyclopropoxy-2-isopropyl-4-(ethylthio)pyridine
  • 3-Cyclopropoxy-2-isopropyl-4-(propylthio)pyridine

Uniqueness

• The unique combination of cyclopropoxy, isopropyl, and methylthio groups in 3-Cyclopropoxy-2-isopropyl-4-(methylthio)pyridine provides distinct chemical and biological properties that differentiate it from other similar compounds.